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Compound of Interest

Compound Name:
Tetramethylammonium fluoride

tetrahydrate

Cat. No.: B103119 Get Quote

For Immediate Release

This document provides a comprehensive guide for researchers, scientists, and professionals

in drug development on the molecular properties of Tetramethylammonium fluoride
tetrahydrate. The focus of this paper is the precise determination of its molecular weight, a

fundamental parameter for stoichiometric calculations, solution preparation, and material

characterization.

Compound Identification
Compound Name: Tetramethylammonium fluoride tetrahydrate

Molecular Formula: C₄H₁₂FN·4H₂O

Overall Molecular Formula: C₄H₂₀FNO₄[1][2][3][4][5]

CAS Number: 17787-40-5[1][2][3][5]

Summary of Physicochemical Data
The molecular weight of Tetramethylammonium fluoride tetrahydrate is a critical parameter

for accurate scientific research. The calculated molecular weight is 165.20 g/mol .[1][2] This
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value is derived from the summation of the atomic weights of its constituent elements, based

on the compound's molecular formula.

Table 1: Elemental Composition and Molecular Weight Calculation

Element Symbol
Atomic Weight
( g/mol )

Count
Subtotal (
g/mol )

Carbon C 12.011[6][7][8][9] 4 48.044

Hydrogen H
1.008[10][11][12]

[13]
20 20.160

Fluorine F
18.998[14][15]

[16][17][18]
1 18.998

Nitrogen N
14.007[19][20]

[21][22][23]
1 14.007

Oxygen O
15.999[24][25]

[26]
4 63.996

Total 165.205

Note: The final molecular weight is commonly rounded to two decimal places, yielding 165.21

g/mol .

Experimental Protocols: Methodology for Molecular
Weight Calculation
The molecular weight of a chemical compound is determined by the sum of the atomic weights

of its constituent atoms. The following protocol outlines the systematic procedure for this

calculation.

Objective: To accurately calculate the molecular weight of Tetramethylammonium fluoride
tetrahydrate (C₄H₂₀FNO₄).

Materials:
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Standard Periodic Table with accepted atomic weights.

Confirmed molecular formula of the compound.

Procedure:

Decomposition of the Molecular Formula: Identify each element present in the molecule and

the number of atoms of each element.

For Tetramethylammonium fluoride tetrahydrate (C₄H₁₂FN·4H₂O), the elements are

Carbon (C), Hydrogen (H), Fluorine (F), Nitrogen (N), and Oxygen (O).

The total atom count is: C=4, H=12+(4*2)=20, F=1, N=1, O=4.

Determination of Atomic Weights: Obtain the standard atomic weight for each element from a

reliable source, such as the IUPAC Periodic Table.

Atomic Weight of Carbon (C) ≈ 12.011 g/mol

Atomic Weight of Hydrogen (H) ≈ 1.008 g/mol

Atomic Weight of Fluorine (F) ≈ 18.998 g/mol

Atomic Weight of Nitrogen (N) ≈ 14.007 g/mol

Atomic Weight of Oxygen (O) ≈ 15.999 g/mol

Calculation of Subtotals: For each element, multiply its atomic weight by the number of

atoms present in the molecule.

Mass of Carbon = 4 * 12.011 g/mol = 48.044 g/mol

Mass of Hydrogen = 20 * 1.008 g/mol = 20.160 g/mol

Mass of Fluorine = 1 * 18.998 g/mol = 18.998 g/mol

Mass of Nitrogen = 1 * 14.007 g/mol = 14.007 g/mol

Mass of Oxygen = 4 * 15.999 g/mol = 63.996 g/mol
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Summation for Total Molecular Weight: Sum the subtotals for all elements to obtain the final

molecular weight of the compound.

Molecular Weight = 48.044 + 20.160 + 18.998 + 14.007 + 63.996 = 165.205 g/mol .

Visualization of Calculation Workflow
The logical process for determining the molecular weight can be visualized as a straightforward

workflow, ensuring clarity and reproducibility.

Identify Molecular Formula
C₄H₂₀FNO₄

Decompose into
Constituent Elements

(C, H, F, N, O)

Determine Atom Count
C=4, H=20, F=1, N=1, O=4

Calculate Mass Contribution
(Atom Count × Atomic Weight)

Obtain Atomic Weights
(g/mol)

Sum All Contributions

Final Molecular Weight
165.205 g/mol

Click to download full resolution via product page
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Caption: Workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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